2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide

• IUPAC Name: 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide
• InChI: InChI=1S/C20H21NO3/c1-13-8-9-17-16(12-24-20(17)14(13)2)10-19(22)21-18-7-5-4-6-15(18)11-23-3/h4-9,12H,10-11H2,1-3H3,(H,21,22)
• InChI Key: JAGWPRIWWFOWRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=CO2)CC(=O)NC3=CC=CC=C3COC)C
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol

Description

2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide, also known as DMBA, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMBA is a member of the benzofuran family, and it has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide has been extensively studied for its potential use in scientific research. It has been shown to have a range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide has also been shown to have potential therapeutic uses in the treatment of neurological disorders such as Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide has also been shown to modulate the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide has a range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide has also been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells. In addition, 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, and it has been extensively studied for its potential biological activities. However, there are also limitations to the use of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide has not been extensively tested for its potential toxicity and side effects.

Future Directions

There are several future directions for research on 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide. One area of research is the development of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide-based therapies for the treatment of neurological disorders such as Parkinson's disease. Another area of research is the investigation of the potential anti-tumor effects of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide in different types of cancer. Finally, further research is needed to fully understand the mechanism of action of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide and its potential toxicity and side effects.

Synthesis Methods

The synthesis of 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide is a multi-step process that involves the reaction of several different chemicals. The first step involves the reaction of 2,3-dimethylphenol with 1,3-dibromo-2-propanol to form 2-(2-bromo-3,3-dimethyl-2-oxopropyl)phenol. This intermediate is then reacted with potassium tert-butoxide to form 2-(6,7-dimethyl-1-benzofuran-3-yl)propan-2-ol. The final step involves the reaction of this intermediate with N-(2-bromomethyl)phenylacetamide to form 2-(6,7-dimethyl-1-benzofuran-3-yl)-N-[2-(methoxymethyl)phenyl]acetamide.